Cas no 1806738-90-8 (Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806738-90-8
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4815423
• Update Time: 2025-06-08

Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-7(8(15)16-2)5(14)3-6(13-4)17-9(10,11)12/h3H,1-2H3,(H,13,14)
• InChI Key： JPDWBKKEUTVRDS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(C(=O)OC)=C(C)N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806738-90-8)

Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806738-90-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and carboxylate functional groups, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a pyridine core with hydroxy and methyl substituents, makes it a versatile intermediate in organic synthesis.

The growing interest in trifluoromethoxy-containing compounds like Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in developing novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory treatments. These applications align with current trends in precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, the CAS No. 1806738-90-8 compound offers a robust platform for further derivatization. Its carboxylate ester functionality allows for easy modification, enabling the creation of diverse analogs with tailored properties. This flexibility is particularly valuable in high-throughput screening programs, where rapid optimization of lead compounds is essential. The compound's trifluoromethoxy group also contributes to its lipophilicity, a key parameter in drug design that influences membrane permeability and pharmacokinetics.

In the agrochemical sector, Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate has shown promise as a precursor for crop protection agents. The trifluoromethoxy moiety, known for its electron-withdrawing properties, can enhance the biological activity of pesticides and herbicides. This aligns with the increasing demand for environmentally friendly agrochemicals that maintain efficacy while reducing ecological impact—a hot topic in sustainable agriculture discussions.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm the structural integrity and purity of the material, which are crucial for research applications. The compound's stability under various conditions is another area of investigation, particularly for researchers exploring its use in formulation development or controlled-release systems.

The commercial availability of Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806738-90-8) through specialty chemical suppliers has facilitated its adoption in academic and industrial laboratories. Current market trends indicate rising demand for such fluorinated building blocks, driven by the pharmaceutical industry's focus on fluorine-containing drugs. This compound's unique combination of features positions it as a valuable tool for chemists working on structure-activity relationship (SAR) studies and medicinal chemistry optimization.

Looking ahead, research directions for this compound may include exploration of its biological activity profiles and development of more efficient synthetic routes. The integration of computational chemistry and AI-assisted drug design could further unlock its potential, particularly in virtual screening campaigns. As the scientific community continues to investigate pyridine-based therapeutics, compounds like Methyl 4-hydroxy-2-methyl-6-(trifluoromethoxy)pyridine-3-carboxylate will likely remain at the forefront of innovation in heterocyclic chemistry.